Cas no 127472-42-8 (1-Desmethyl 2-Methyl Granisetron)
127472-42-8 structure
Product Name:1-Desmethyl 2-Methyl Granisetron
CAS No:127472-42-8
MF:C18H24N4O
MW:312.42
MDL:MFCD09840381
CID:830711
Update Time:2020-09-02
1-Desmethyl 2-Methyl Granisetron Chemical and Physical Properties
Names and Identifiers
-
- Granisetron Related Compound A
- 1-Desmethyl 2-Methyl Granisetron (Granisetron Impurity A)
- GRANISETRON IMPURITY A
- 1-DESMETHYL 2-METHYL GRANISETRON
- 2-methyl-N-(9-methyl-9-azabicyclo[3.3.1]nonan-3-yl)indazole-3-carboxamide
- 2-Methyl-N-[(1R,3r,5S)-9-methyl-9-azabicyclo[3.3.1]non-3-yl]-2H-indazole-3-carboxamide
- 2-Methyl-N-[(3-endo)-9-methyl-9-azabicyclo[3.3.1]non-3-yl]-2H-indazole-3-carboxamide
- Granisetron EP impurity A
- Granisetron EP impurity A -I
- endo-N-(9-Methyl-9-Azabicyclo[3.3.1]non-3-yl)-2-methyl-2H-indazole-3-carboxamide
- Granisetron Related Compound A (15 mg) (2-methyl-N-[(1R,3r,5S)-9-methyl-9-azabicyclo[3.3.1]non-3-yl]-2H-indazole-3-carboxamide)
- 1-Desmethyl 2-Methyl Granisetron
-
- MDL: MFCD09840381
Computed Properties
- Exact Mass: 312.19500
- Monoisotopic Mass: 312.195011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 442
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 312.4g/mol
- XLogP3: 2.8
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 218-221°C
- Solubility: Almost insoluble (0.016 g/l) (25 º C),
- PSA: 50.16000
- LogP: 2.64720
1-Desmethyl 2-Methyl Granisetron Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition:Store at room temperature
1-Desmethyl 2-Methyl Granisetron Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB336226-5 mg |
endo-N-(9-Methyl-9-azabicyclo[3.3.1]non-3yl)-2-methyl-2H-indazole-3-carboamide; 98% |
127472-42-8 | 5mg |
€578.50 | 2022-08-31 | ||
| TRC | D292085-1mg |
1-Desmethyl 2-Methyl Granisetron |
127472-42-8 | 1mg |
$85.00 | 2023-05-18 | ||
| TRC | D292085-2mg |
1-Desmethyl 2-Methyl Granisetron |
127472-42-8 | 2mg |
$136.00 | 2023-05-18 | ||
| TRC | D292085-5mg |
1-Desmethyl 2-Methyl Granisetron |
127472-42-8 | 5mg |
$ 221.00 | 2023-09-08 | ||
| TRC | D292085-10mg |
1-Desmethyl 2-Methyl Granisetron |
127472-42-8 | 10mg |
$ 396.00 | 2023-09-08 | ||
| TRC | D292085-50mg |
1-Desmethyl 2-Methyl Granisetron |
127472-42-8 | 50mg |
$ 1669.00 | 2023-09-08 | ||
| Biosynth | ID21230-250 ug |
1-Desmethyl 2-methyl granisetron |
127472-42-8 | 250ug |
$69.30 | 2023-01-04 | ||
| Biosynth | ID21230-500 ug |
1-Desmethyl 2-methyl granisetron |
127472-42-8 | 500ug |
$115.50 | 2023-01-04 | ||
| Biosynth | ID21230-1000 ug |
1-Desmethyl 2-methyl granisetron |
127472-42-8 | 1mg |
$173.25 | 2023-01-04 | ||
| Biosynth | ID21230-2000 ug |
1-Desmethyl 2-methyl granisetron |
127472-42-8 | 2mg |
$231.00 | 2023-01-04 |
1-Desmethyl 2-Methyl Granisetron Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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